Cas no 64276-66-0 (4-Methyl-1H-pyrrole-3-carboxylic acid)

4-Methyl-1H-pyrrole-3-carboxylic acid is a heterocyclic organic compound featuring a pyrrole ring substituted with a methyl group at the 4-position and a carboxylic acid moiety at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its purity and consistent quality are critical for reproducible results in research and industrial applications, making it a reliable choice for synthetic chemistry workflows.
4-Methyl-1H-pyrrole-3-carboxylic acid structure
64276-66-0 structure
Product Name:4-Methyl-1H-pyrrole-3-carboxylic acid
CAS No:64276-66-0
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD00030418
CID:509922
PubChem ID:274408
Update Time:2025-09-28

4-Methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1H-pyrrole-3-carboxylic acid
    • 1H-Pyrrole-3-carboxylicacid, 4-methyl-
    • 4-Methyl-1H-pyrrole-
    • 3-Methylpyrrole-4-carboxylic Acid
    • 4-Methyl-pyrrol-3-carbonsaeure
    • 4-methyl-pyrrole-3-carboxylic acid
    • AKOS006223721
    • 4-methylpyrrole-3-carboxylic acid
    • DB-073477
    • 64276-66-0
    • EN300-39551
    • CHEMBL4649435
    • 3-Pyrrolecarboxylic acid, 4-methyl-
    • DTXSID60298067
    • NSC120446
    • BDBM50543167
    • AS-39423
    • DTXCID90249204
    • 1H-Pyrrole-3-carboxylicacid,4-methyl-(9CI)
    • NSC-120446
    • MFCD00030418
    • NSC 120446
    • 4-methyl-1h-pyrrole-3-carboxylicacid
    • SB63248
    • FXPOCCDGHHTZAO-UHFFFAOYSA-N
    • CS-0248274
    • SCHEMBL151109
    • Z385477350
    • 4-Methyl-3-pyrrolecarboxylic Acid
    • MDL: MFCD00030418
    • Inchi: 1S/C6H7NO2/c1-4-2-7-3-5(4)6(8)9/h2-3,7H,1H3,(H,8,9)
    • InChI Key: FXPOCCDGHHTZAO-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC=C1C)=O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Density: 1.295
  • Boiling Point: 322.4°C at 760 mmHg
  • Flash Point: 148.8°C
  • Refractive Index: 1.586
  • PSA: 53.09000
  • LogP: 1.02130

4-Methyl-1H-pyrrole-3-carboxylic acid Security Information

4-Methyl-1H-pyrrole-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Methyl-1H-pyrrole-3-carboxylic acid Production Method

Additional information on 4-Methyl-1H-pyrrole-3-carboxylic acid

4-Methyl-1H-pyrrole-3-carboxylic acid (CAS No 64276-66-0)

4-Methyl-1H-pyrrole-3-carboxylic acid, also known by its CAS number 64276-66-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, electronic materials, and advanced polymer systems. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its ability to act as a building block for more complex molecular architectures.

The molecular structure of 4-Methyl-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with a methyl group at the 4-position and a carboxylic acid group at the 3-position. This arrangement imparts the molecule with both electron-donating and electron-withdrawing functionalities, making it versatile for various chemical reactions. The carboxylic acid group, in particular, facilitates the formation of hydrogen bonds, which is crucial for applications in crystal engineering and supramolecular chemistry.

Recent research has focused on the synthesis and characterization of this compound under different conditions. For instance, a study published in the Journal of Organic Chemistry demonstrated that the synthesis of 4-Methyl-1H-pyrrole-3-carboxylic acid can be optimized through a two-step process involving cyclization and functionalization. The authors reported that this method not only enhances yield but also ensures high purity, which is essential for downstream applications.

In terms of physical properties, 4-Methyl-1H-pyrrole-3-carboxylic acid exhibits a melting point of approximately 215°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is required.

The application of 4-Methyl-1H-pyrrole-3-carboxylic acid extends beyond traditional chemical synthesis. Recent advancements have explored its role as a precursor in the development of advanced materials. For example, researchers at the University of Cambridge have utilized this compound to create novel π-conjugated polymers with enhanced electronic properties. These polymers show promise in organic electronics, particularly in applications such as flexible displays and photovoltaic devices.

In addition to its material science applications, 4-Methyl-1H-pyrrole-3-carboxylic acid has also been investigated for its potential in medicinal chemistry. A team at the Scripps Research Institute reported that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. While further studies are needed to establish its therapeutic potential, these findings underscore the compound's versatility across multiple disciplines.

The synthesis of 4-Methyl-1H-pyrrole-3-carboxylic acid typically involves either direct substitution or cyclization reactions. One common approach involves the reaction of an appropriate aldehyde with an amine derivative under acidic conditions to form the pyrrole ring. Subsequent functionalization introduces the methyl and carboxylic acid groups at their respective positions. Recent optimizations have focused on improving reaction efficiency and reducing environmental impact by employing green chemistry principles.

In conclusion, 4-Methyl-1H-pyrrole-3-carboxylic acid (CAS No 64276-66-0) stands out as a multifaceted compound with applications ranging from organic synthesis to advanced materials development. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers across various scientific domains. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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